Cas no 2171875-71-9 (2-fluoro-1-methoxy-4-(2-methylphenyl)benzene)

2-Fluoro-1-methoxy-4-(2-methylphenyl)benzene is a fluorinated aromatic compound characterized by its unique substitution pattern, combining a methoxy group and a 2-methylphenyl moiety on a benzene ring with a fluorine substituent. This structure imparts distinct electronic and steric properties, making it valuable as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The fluorine atom enhances metabolic stability and binding affinity, while the methoxy and methylphenyl groups contribute to tunable reactivity and solubility. Its well-defined regiochemistry ensures precise functionalization in complex molecular frameworks, supporting applications in medicinal chemistry and material science. The compound is typically handled under standard inert conditions due to its sensitivity.
2-fluoro-1-methoxy-4-(2-methylphenyl)benzene structure
2171875-71-9 structure
Product Name:2-fluoro-1-methoxy-4-(2-methylphenyl)benzene
CAS No:2171875-71-9
MF:C14H13FO
MW:216.250827550888
CID:6218997
PubChem ID:140278162
Update Time:2025-06-11

2-fluoro-1-methoxy-4-(2-methylphenyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-1-methoxy-4-(2-methylphenyl)benzene
    • 2171875-71-9
    • EN300-1585784
    • Inchi: 1S/C14H13FO/c1-10-5-3-4-6-12(10)11-7-8-14(16-2)13(15)9-11/h3-9H,1-2H3
    • InChI Key: OGIQGKYCELZGRN-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)C1C=CC=CC=1C)OC

Computed Properties

  • Exact Mass: 216.095043196g/mol
  • Monoisotopic Mass: 216.095043196g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 9.2Ų

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Additional information on 2-fluoro-1-methoxy-4-(2-methylphenyl)benzene

Comprehensive Overview of 2-Fluoro-1-Methoxy-4-(2-Methylphenyl)Benzene (CAS No. 2171875-71-9)

2-Fluoro-1-methoxy-4-(2-methylphenyl)benzene (CAS No. 2171875-71-9) is a fluorinated aromatic compound with significant applications in pharmaceutical intermediates and organic synthesis. This compound, characterized by its unique fluoro and methoxy substituents, has garnered attention in recent years due to its potential role in the development of novel bioactive molecules. Researchers and industry professionals frequently search for terms like "2-fluoro-1-methoxy-4-(2-methylphenyl)benzene synthesis", "CAS 2171875-71-9 applications", and "fluorinated benzene derivatives", reflecting its growing relevance in synthetic chemistry.

The molecular structure of 2-fluoro-1-methoxy-4-(2-methylphenyl)benzene combines a benzene ring with a 2-methylphenyl group, a methoxy group at the 1-position, and a fluoro substituent at the 2-position. This arrangement imparts distinct electronic and steric properties, making it a valuable building block for designing advanced materials and drug candidates. Recent trends in green chemistry and sustainable synthesis have also sparked interest in optimizing the production of such compounds with minimal environmental impact.

One of the key areas where CAS 2171875-71-9 is explored is in the field of medicinal chemistry. Fluorinated aromatic compounds are known for their ability to enhance the metabolic stability and bioavailability of pharmaceutical agents. Searches like "fluoro-methoxy benzene derivatives in drug discovery" highlight the compound's potential in developing treatments for neurological disorders and inflammatory diseases. Additionally, its role in material science, particularly in the synthesis of liquid crystals and organic semiconductors, is another hot topic among researchers.

From a synthetic perspective, 2-fluoro-1-methoxy-4-(2-methylphenyl)benzene can be prepared via palladium-catalyzed cross-coupling reactions or electrophilic aromatic substitution. Queries such as "efficient synthesis of 2-fluoro-1-methoxy-4-(2-methylphenyl)benzene" and "CAS 2171875-71-9 purity analysis" are common among chemists seeking to improve yield and scalability. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for verifying the compound's purity and structural integrity.

In the context of industrial applications, this compound is often utilized as a precursor for agrochemicals and specialty chemicals. The demand for high-purity fluorinated intermediates has risen, driven by advancements in crop protection and electronic materials. Environmental regulations and the push for eco-friendly solvents in chemical processes further influence how 2171875-71-9 is manufactured and handled.

Future research directions for 2-fluoro-1-methoxy-4-(2-methylphenyl)benzene may focus on its incorporation into biodegradable polymers or catalysts for renewable energy. As the scientific community prioritizes carbon-neutral technologies, fluorinated compounds like this could play a pivotal role. Searches related to "sustainable fluorination methods" and "CAS 2171875-71-9 in green chemistry" underscore this evolving interest.

In summary, 2-fluoro-1-methoxy-4-(2-methylphenyl)benzene (CAS No. 2171875-71-9) is a versatile compound with broad applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features and alignment with contemporary trends like green synthesis and drug development ensure its continued relevance in scientific and industrial domains.

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